Cas no 138313-22-1 (Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester)

138313-22-1 structure
Product name:Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester
Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester
- HS-7514
- m-Acetylphenyl trifluoromethanesulfonate
- 3'-(Trifluoromethylsulfonyloxy)acetophenone
- VJKSJJXPQXTAFW-UHFFFAOYSA-N
- 3-acetylphenyl trifluoromethanesulfonate
- SCHEMBL8503398
- 138313-22-1
-
- Inchi: InChI=1S/C9H7F3O4S/c1-6(13)7-3-2-4-8(5-7)16-17(14,15)9(10,11)12/h2-5H,1H3
- InChI Key: VJKSJJXPQXTAFW-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC(=CC=C1)OS(=O)(=O)C(F)(F)F
Computed Properties
- Exact Mass: 268.00171436g/mol
- Monoisotopic Mass: 268.00171436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.8Ų
Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester Related Literature
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
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Hans Raj Bhat,Prashant Gahtori,Surajit Kumar Ghosh,Kabita Gogoi,Anil Prakash,Ramendra K. Singh New J. Chem., 2013,37, 2654-2662
-
Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
138313-22-1 (Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester) Related Products
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